![molecular formula C14H17Br B14531903 8-Bromo-1-phenylbicyclo[5.1.0]octane CAS No. 62697-33-0](/img/structure/B14531903.png)
8-Bromo-1-phenylbicyclo[5.1.0]octane
Overview
Description
8-Bromo-1-phenylbicyclo[510]octane is a chemical compound characterized by its unique bicyclic structure It contains a bromine atom and a phenyl group attached to a bicyclo[510]octane framework
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-Bromo-1-phenylbicyclo[5.1.0]octane typically involves the bromination of 1-phenylbicyclo[5.1.0]octane. This can be achieved using bromine or other brominating agents under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions.
Industrial Production Methods
Industrial production of this compound may involve large-scale bromination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
8-Bromo-1-phenylbicyclo[5.1.0]octane can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as hydroxide, amine, or thiol groups.
Oxidation Reactions: The phenyl group can be oxidized to form phenolic or quinone derivatives.
Reduction Reactions: The compound can be reduced to remove the bromine atom or to hydrogenate the bicyclic structure.
Common Reagents and Conditions
Substitution Reactions: Common reagents include sodium hydroxide, ammonia, and thiols. These reactions are typically carried out in polar solvents such as water or alcohols.
Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.
Reduction Reactions: Catalytic hydrogenation using palladium or platinum catalysts is commonly employed.
Properties
CAS No. |
62697-33-0 |
|---|---|
Molecular Formula |
C14H17Br |
Molecular Weight |
265.19 g/mol |
IUPAC Name |
8-bromo-1-phenylbicyclo[5.1.0]octane |
InChI |
InChI=1S/C14H17Br/c15-13-12-9-5-2-6-10-14(12,13)11-7-3-1-4-8-11/h1,3-4,7-8,12-13H,2,5-6,9-10H2 |
InChI Key |
GJVHWKHYEBMZIY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2C(C2(CC1)C3=CC=CC=C3)Br |
Origin of Product |
United States |
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